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Compound of Interest

Compound Name: Di-t-butylacetylene

Cat. No.: B093683

Essential Safety and Handling Guide for Di-t-
butylacetylene

Topic: Personal Protective Equipment for Handling Di-t-butylacetylene Content Type: Provides
essential, immediate safety and logistical information, including operational and disposal plans.
This content provides procedural, step-by-step guidance that directly answers specific

operational questions. Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety protocols and operational procedures for the handling of Di-t-
butylacetylene (also known as 2,2,5,5-Tetramethyl-3-hexyne). Adherence to these guidelines
is essential to ensure personal safety and minimize laboratory hazards.

Hazard Identification and Physicochemical
Properties

While a comprehensive Safety Data Sheet (SDS) for Di-t-butylacetylene is not readily
available, its structural similarity to other flammable alkynes and hydrocarbons suggests that it
should be handled as a flammable and potentially irritating substance. All operations should be
conducted with the assumption that it poses a flammability hazard.

Key physicochemical data has been aggregated from various sources and is summarized
below for your reference.
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Property Value Source
CAS Number 17530-24-4 [1]12]
Molecular Formula CioH1s [1][2]
Molecular Weight 138.25 g/mol [11[2]
Appearance Clear, colorless liquid [3]
Melting Point 19-28 °C / 66.2-82.4 °F [3][4]
Boiling Point ~136-174 °C | ~277-345 °F [3][5]
Flash Point 24.2°C/75.6 °F [3]
Density ~0.712 - 0.783 g/mL [3][4]
Water Solubility 20.32 mg/L (at 25 °C) [2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure protection against splashes,
inhalation, and unforeseen reactions.

e Eye and Face Protection:
o Always wear chemical safety goggles that conform to ANSI Z87.1 standards.

o A face shield should be worn over safety goggles during procedures with a higher risk of
splashing or energetic reactions.

o Skin and Body Protection:

o Gloves: Due to the absence of specific permeation data for Di-t-butylacetylene, select
gloves based on their resistance to flammable organic compounds and hydrocarbons.[6]

» Recommended for Splash Protection: Nitrile gloves are a suitable choice for incidental
contact.[6] Immediately remove and replace gloves upon any sign of contamination.[7]
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» Recommended for Extended Contact/Immersion: For handling larger quantities or in
situations with a higher risk of prolonged contact, heavier-duty gloves such as Butyl or
Viton® are recommended.[6][8] Always inspect gloves for tears or degradation before
use.[9]

o Lab Coat: A flame-resistant lab coat is required. Ensure it is fully buttoned, and the sleeves
cover the cuffs of your gloves.

o Additional Clothing: Wear long pants and closed-toe shoes. Avoid synthetic fabrics that
can melt and adhere to the skin in case of a fire.

o Respiratory Protection:

o All handling of Di-t-butylacetylene should be performed within a certified chemical fume
hood to minimize inhalation of vapors.

o If engineering controls are insufficient or in the event of a large spill, a NIOSH-approved
respirator with an organic vapor cartridge may be necessary.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental
compliance.

Operational Workflow: The following diagram outlines the standard procedure for working with
Di-t-butylacetylene.
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Caption: Standard Operating Procedure for Handling Di-t-butylacetylene.
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Spill Response Plan: Immediate and correct response to a spill is crucial to prevent escalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Di-t-
butylacetylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093683#personal-protective-equipment-for-handling-
di-t-butylacetylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://dess.uccs.edu/sites/g/files/kjihxj1296/files/2020-03/arms_and_hand_protection.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d204803
https://www.benchchem.com/product/b093683#personal-protective-equipment-for-handling-di-t-butylacetylene
https://www.benchchem.com/product/b093683#personal-protective-equipment-for-handling-di-t-butylacetylene
https://www.benchchem.com/product/b093683#personal-protective-equipment-for-handling-di-t-butylacetylene
https://www.benchchem.com/product/b093683#personal-protective-equipment-for-handling-di-t-butylacetylene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

